Methacrylamidotrimethylsilane
Overview
Description
Methacrylamidotrimethylsilane is a useful research compound. Its molecular formula is C7H15NOSi and its molecular weight is 157.29 g/mol. The purity is usually 95%.
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Scientific Research Applications
Biological and Medical Applications
A study highlighted the biological effects of resin monomers, including methacrylate monomers, on oral cell populations. It focused on their potential negative effects due to composite use in dentistry, indicating the importance of understanding these compounds' interactions with biological systems (Pagano et al., 2019). Although methacrylamidotrimethylsilane specifically was not mentioned, the study's context on methacrylate monomers provides a foundation for considering similar compounds' applications and safety profiles.
Material Science and Engineering
Research on phosphorus-containing polymers has shown significant interest due to properties like biocompatibility and resistance to protein adsorption, important for biomedical applications such as dentistry, regenerative medicine, and drug delivery. This review emphasized the role of methacrylate monomers in developing new materials with potential health applications, suggesting a relevance to this compound's utility in creating advanced biocompatible materials (Monge et al., 2011).
Toxicity and Safety
A comprehensive review on the surgical applications of methyl methacrylate explored its widespread use and raised concerns about potential human toxicity. This review discussed the compound's effects on the cardiovascular system and the importance of occupational hygiene practices to mitigate exposure risks, providing insights into safety measures that could apply to handling this compound in medical contexts (Leggat et al., 2009).
Safety and Hazards
Future Directions
While specific future directions for Methacrylamidotrimethylsilane are not available, the field of chemistry continues to evolve with advancements in areas such as artificial intelligence and metal-organic frameworks . These advancements could potentially influence the future use and study of compounds like this compound.
Properties
IUPAC Name |
2-methyl-N-trimethylsilylprop-2-enamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NOSi/c1-6(2)7(9)8-10(3,4)5/h1H2,2-5H3,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DUMULOJQEPDBLJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)C(=O)N[Si](C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NOSi |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00621537 |
Source
|
| Record name | 2-Methyl-N-(trimethylsilyl)prop-2-enamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00621537 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
18295-89-1 |
Source
|
| Record name | 2-Methyl-N-(trimethylsilyl)prop-2-enamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00621537 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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